N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride

• IUPAC Name: N-[3-(aminomethyl)phenyl]-N-methylacetamide;hydrochloride
• InChI: InChI=1S/C10H14N2O.ClH/c1-8(13)12(2)10-5-3-4-9(6-10)7-11;/h3-6H,7,11H2,1-2H3;1H
• InChI Key: ZAHFERYIAUVCQT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(C)C1=CC=CC(=C1)CN.Cl
• Molecular Formula: C10H15ClN2O
• DSSTOX Substance ID: DTXSID80375425
• Molecular Weight: 214.69 g/mol
• CAS No.: 849020-90-2

Description

N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride is a useful research compound. Its molecular formula is C10H15ClN2O and its molecular weight is 214.69 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Radioreceptor Assays

N-methylacetamide derivatives like cetamolol hydrochloride have been utilized in radioreceptor assays to measure serum drug levels. This technique involves the competition of serum extracts containing cetamolol with labeled compounds for binding sites in rat lung samples (Stern, 1984).

Synthesis and Structure-Activity Relationships

Compounds structurally similar to N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride have been synthesized and examined for their inhibitory activity on detrusor contraction, a significant aspect of overactive bladder treatments (Take et al., 1992).

Herbicide Research

Chloroacetanilide herbicides and dichloroacetamide safeners, which are structurally similar to N-methylacetamide, have been studied for their metabolism and mode of action in agricultural applications. Specific labeling techniques have been developed for these studies (Latli & Casida, 1995).

Anthelminthic Development

Similar compounds, such as amidantel (a new aminophenylamidine), have shown significant anthelminthic spectrum in rodents and dogs, indicating potential for veterinary applications (Wollweber et al., 1979).

Antimalarial Activity

N-methylacetamide derivatives have been synthesized and tested for antimalarial activity, demonstrating significant potential against resistant strains of parasites (Werbel et al., 1986).

Comparative Metabolism Studies

Studies have been conducted on the metabolism of chloroacetamide herbicides in human and rat liver microsomes, providing insights into the metabolic pathways and potential toxicological impacts of these compounds (Coleman et al., 2000).

Synthesis and Characterization

Research into the synthesis and characterization of N-methylacetamide derivatives, like 2-hydroxy-N-methyl-N-phenyl-acetamide, has contributed to understanding the structural and chemical properties of these compounds (Zhong-cheng & Shu, 2002).

Chemoselective Acetylation

N-methylacetamide derivatives have been used in chemoselective acetylation processes, crucial for the synthesis of intermediates in antimalarial drugs (Magadum & Yadav, 2018).

Kinetics and Mechanism Studies

Investigations into the hydrolysis kinetics and mechanism of N-substituted amides like N-methylacetamide in high-temperature water have offered insights into reaction pathways and stability (Duan et al., 2010).

Anticonvulsant Activity

Research has been conducted on N-substituted acetamide derivatives for their anticonvulsant activity, highlighting the potential therapeutic applications of these compounds (Kohn et al., 1991).

Mechanism of Action

“N-[3-(aminomethyl)phenyl]-N-methylacetamide hydrochloride” acts as a potent and selective inhibitor of inducible nitric oxide synthase (iNOS). It has been used in studies to analyze its effect on intestinal ischemia/reperfusion (I/R) injury models in rats, to elucidate the mechanism of PM10-induced endothelial dysfunction, and to study its efficacy on renal ischemia/reperfusion injury in rats.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word “Warning”. Hazard statements include H302, H315, H319, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary statements include recommendations for avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.